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Compound of Interest

Compound Name: VU 0238429

Cat. No.: B611727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU 0238429 is a potent and selective positive allosteric modulator (PAM) of the muscarinic

acetylcholine receptor subtype 5 (M5).[1][2] As the first highly M5-preferring ligand discovered,

it serves as a critical tool for elucidating the physiological and pathological roles of the M5

receptor.[1] This document provides detailed application notes and protocols for the dosage

and administration of VU 0238429 in mice, intended to guide researchers in designing and

executing in vivo studies.

Physicochemical and Pharmacological Properties
VU 0238429 is characterized by its high selectivity for the M5 receptor, making it an invaluable

tool for studying M5-mediated signaling pathways.
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Property Value Reference

IUPAC Name

1-(4-methoxybenzyl)-5-

(trifluoromethoxy)indoline-2,3-

dione

Wikipedia

Molecular Formula C₁₇H₁₂F₃NO₄ MedChemExpress

Molecular Weight 351.28 g/mol MedChemExpress

EC₅₀ for human M5 1.16 µM [1][2]

Selectivity
>30-fold selective for M5 over

M1 and M3 receptors
[1][2]

Activity at other mAChRs
No potentiator activity at M2 or

M4 receptors
[1][2]

Solubility Soluble in DMSO MedChemExpress

Storage

Store as a powder at -20°C for

up to 3 years. Store stock

solutions at -80°C for up to 1

year.

MedChemExpress

M5 Receptor Signaling Pathway
The M5 muscarinic acetylcholine receptor is a G-protein coupled receptor (GPCR) that

primarily signals through the Gq pathway. As a positive allosteric modulator, VU 0238429
enhances the receptor's response to the endogenous ligand, acetylcholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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